Cas no 504-85-8 (4-Methylpent-3-enoic Acid)

• Product Name: 4-Methylpent-3-enoic Acid
• CAS No: 504-85-8
• MF: C₆O₂
• MW: 104.06300163269
• MDL: MFCD01846267
• CID: 371357
• Update Time: 2025-07-22

4-Methylpent-3-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylpent-3-enoic acid
• 3-Pentenoic acid,4-methyl-
• 4-methyl-3-pentenoic acid
• 3-Pentenoic acid,4-methyl
• 4-methyl-pent-3-enoic acid
• 4-Methyl-pent-3-ensaeure
• Brenzterebinsaeure
• Pyroterebic acid
• 4-Methyl-3-penten-1-oic acid
• 3-Pentenoic acid, 4-methyl-
• Brenzterebinsaure
• CQJHAULYLJXJNL-UHFFFAOYSA-N
• LMFA01020031
• RP00595
• AB0070982
• 4-Methylpent-3-enoic Acid

• MDL： MFCD01846267
• Inchi： 1S/C6O2/c1-5(2)3-4-6(7)8
• InChI Key： GWFKREZNVYCYCR-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C]C(=O)[O])/[C] |^1:0,2,6,7,^4:3|

Computed Properties

• Exact Mass: 114.06800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.987
• Boiling Point: 208 ºC
• Flash Point: 105 ºC
• PSA: 37.30000
• LogP: 1.42730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Methyl-branched fatty acids

Additional information on 4-Methylpent-3-enoic Acid

Introduction to 4-Methylpent-3-enoic Acid (CAS No. 504-85-8)

4-Methylpent-3-enoic Acid, identified by the chemical compound code CAS No. 504-85-8, is a significant organic compound with a variety of applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound, featuring a five-carbon chain with a double bond and a methyl group at the fourth carbon, exhibits unique chemical properties that make it valuable in synthetic chemistry and biochemical research.

The molecular structure of 4-Methylpent-3-enoic Acid consists of a carboxylic acid functional group at one end and an alkene moiety at the other, which contributes to its reactivity and versatility. Its systematic name reflects its position in the pentenoic acid series, highlighting its structural uniqueness. The presence of the double bond and the methyl substituent allows for diverse chemical transformations, making it a crucial intermediate in organic synthesis.

In recent years, 4-Methylpent-3-enoic Acid has garnered attention in the scientific community due to its potential applications in drug development. Researchers have been exploring its role as a precursor in synthesizing bioactive molecules, particularly those with anti-inflammatory and antimicrobial properties. The compound’s ability to undergo various functionalization reactions makes it an attractive candidate for medicinal chemistry investigations.

One of the most promising areas of research involving 4-Methylpent-3-enoic Acid is its use in developing novel therapeutic agents. Studies have shown that derivatives of this compound can interact with biological targets, potentially leading to the discovery of new drugs. For instance, modifications to the carboxylic acid group or the alkene moiety can alter its pharmacokinetic profile, enhancing bioavailability and efficacy. This flexibility underscores the importance of 4-Methylpent-3-enoic Acid as a building block in drug design.

The agrochemical industry also benefits from the applications of 4-Methylpent-3-enoic Acid. Its derivatives have been investigated for their potential as plant growth regulators or pest control agents. The compound’s structural features allow it to mimic natural signaling molecules in plants, thereby influencing their growth and development. Such findings open up new avenues for sustainable agriculture and crop improvement.

Moreover, 4-Methylpent-3-enoic Acid finds utility in material science, particularly in the synthesis of polymers and specialty chemicals. Its unsaturated nature enables polymerization reactions, leading to the development of high-performance materials with tailored properties. These materials can be used in various industries, including automotive, aerospace, and electronics, where lightweight and durable components are essential.

The synthesis of 4-Methylpent-3-enoic Acid typically involves catalytic processes that convert pentane derivatives into the desired product. Advances in catalytic technology have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. Such innovations are crucial for meeting industrial demand while minimizing environmental impact.

Recent research has also highlighted the role of 4-Methylpent-3-enoic Acid in biochemical pathways. Studies suggest that it may serve as a precursor for certain fatty acids or participate in metabolic processes within microorganisms. Understanding these roles could lead to new insights into microbial ecology and biotechnology applications.

The safety profile of 4-Methylpent-3-enoic Acid is another critical aspect that has been thoroughly evaluated. As a non-toxic compound under normal conditions, it poses minimal risks when handled properly. However, standard laboratory precautions should always be followed to ensure safe usage. This safety makes it an ideal candidate for widespread application across multiple industries.

In conclusion, 4-Methylpent-3-enoic Acid (CAS No. 504-85-8) is a multifaceted compound with significant potential across pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it indispensable in synthetic chemistry and biochemical research. As scientific understanding advances, new applications for this compound are likely to emerge, further solidifying its importance in modern chemistry.